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Compound of Interest

Compound Name: Tersolisib

Cat. No.: B10862097 Get Quote

Technical Support Center: Tersolisib
Welcome to the technical support center for Tersolisib (STX-478), a potent and selective

PI3Kα inhibitor. This guide is designed to assist researchers, scientists, and drug development

professionals in successfully utilizing Tersolisib in their experiments by providing

troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is Tersolisib and its mechanism of action?

A1: Tersolisib (also known as STX-478) is an orally bioavailable and CNS-penetrant allosteric

inhibitor of the p110α subunit of phosphatidylinositol 3-kinase (PI3Kα).[1][2] It selectively

targets mutant forms of PI3Kα, such as the H1047R mutation, with high potency.[1][2] By

inhibiting PI3Kα, Tersolisib blocks the activation of the PI3K/AKT/mTOR signaling pathway,

which is crucial for cell growth, proliferation, and survival.[3] Dysregulation of this pathway is a

common event in many cancers.

Q2: I observed a precipitate after adding Tersolisib to my cell culture medium. What are the

common causes?

A2: Precipitation of Tersolisib in aqueous solutions like cell culture media is a common issue

due to its hydrophobic nature. The primary causes include:

Poor Aqueous Solubility: Tersolisib is sparingly soluble in water.
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"Solvent Shock": Rapidly diluting a concentrated DMSO stock of Tersolisib into the aqueous

cell culture medium can cause the compound to crash out of solution.

High Final Concentration: The desired experimental concentration may exceed the solubility

limit of Tersolisib in the specific cell culture medium being used.

Media Components: Interactions with salts, proteins, and other components in the medium

can affect the solubility of the compound.

pH of the Medium: The pH of the cell culture medium can influence the charge state and

solubility of Tersolisib.

Q3: What is the recommended solvent for preparing Tersolisib stock solutions?

A3: The recommended solvent for preparing stock solutions of Tersolisib is high-quality,

anhydrous dimethyl sulfoxide (DMSO). It is important to use fresh DMSO, as absorbed

moisture can negatively impact the solubility of the compound.

Q4: How should I store Tersolisib powder and stock solutions?

A4: Tersolisib powder should be stored at -20°C for long-term stability (up to 3 years). For

shorter periods, it can be stored at 4°C (up to 2 years). Stock solutions in DMSO should be

aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year or -20°C

for up to one month.

Troubleshooting Guide: Tersolisib Precipitation
If you encounter precipitation of Tersolisib during your experiments, follow this troubleshooting

workflow to identify and resolve the issue.
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Precipitation Observed

1. Check Stock Solution
Is it clear?

Remake Stock Solution
- Use fresh, anhydrous DMSO

- Gently warm or sonicate

No

2. Optimize Dilution Method
- Use serial dilutions

- Add stock to vortexing media

Yes

3. Reduce Final Concentration
- Determine max soluble concentration
- Perform dose-response experiment

4. Modify Media Conditions
- Pre-warm media to 37°C

- Check pH of media

Issue Resolved

Click to download full resolution via product page

Caption: A workflow for troubleshooting Tersolisib precipitation in media.
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Quantitative Data Summary
The solubility of Tersolisib in various solvents is a critical factor for successful experimental

setup. Below is a summary of known solubility data.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 80 - 100 199.35 - 249.20

Use of fresh,

anhydrous DMSO is

recommended.

Sonication or gentle

warming may be

needed.

Ethanol 20 49.84

Water Insoluble Insoluble

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 6.25 ≥ 15.57
For in vivo

formulations.

10% DMSO, 90%

Corn Oil
≥ 6.25 ≥ 15.57

For in vivo

formulations.

Note: The solubility of Tersolisib in specific cell culture media has not been extensively

published. It is highly recommended to experimentally determine the maximum soluble

concentration in your specific medium and conditions (e.g., with or without serum).

Experimental Protocol: Preparation of Tersolisib
Working Solutions
This protocol provides a step-by-step guide to preparing Tersolisib working solutions for in

vitro cell culture experiments to minimize the risk of precipitation.

Materials:
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Tersolisib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Pre-warmed (37°C) complete cell culture medium

Procedure:

Prepare a High-Concentration Stock Solution (e.g., 10 mM):

Calculate the required mass of Tersolisib. For 1 mL of a 10 mM stock solution, you will

need 4.01 mg of Tersolisib (Molecular Weight: 401.29 g/mol ).

In a sterile, amber microcentrifuge tube, weigh the calculated amount of Tersolisib
powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration.

Vortex the solution vigorously for 2-3 minutes until the powder is completely dissolved. If

necessary, gently warm the tube in a 37°C water bath or sonicate briefly. The solution

should be clear.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Prepare an Intermediate Dilution:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Prepare an intermediate dilution (e.g., 1 mM) by diluting the 10 mM stock 1:10 in

anhydrous DMSO.

Prepare the Final Working Solution:
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Warm the required volume of complete cell culture medium to 37°C.

To achieve the desired final concentration (e.g., 100 nM), perform a serial dilution. For

example, add 1 µL of the 1 mM intermediate stock to 10 mL of pre-warmed medium.

Crucially, add the Tersolisib solution dropwise to the medium while gently vortexing or

swirling the tube. This ensures rapid and even dispersion and helps prevent "solvent

shock."

Ensure the final concentration of DMSO in the cell culture medium does not exceed a level

that is toxic to your cells (typically ≤ 0.1%).

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Signaling Pathway Diagram
Tersolisib inhibits the PI3K/AKT/mTOR signaling pathway. The following diagram illustrates

the key components of this pathway and the point of inhibition by Tersolisib.
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Caption: Inhibition of the PI3K/AKT/mTOR pathway by Tersolisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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